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Compound of Interest

Compound Name: N-2-Chloroethyl-Val-Leu-anilide

Cat. No.: B1638613

Get Quote

Executive Summary
N-2-Chloroethyl-Val-Leu-anilide represents a specialized class of peptidyl alkylating agents

(nitrogen mustards) designed to target proteolytic enzymes. Its reactivity is governed by the N-

terminal 2-chloroethylamino group, which functions as a "suicide warhead." Unlike standard

competitive inhibitors, this molecule utilizes the binding energy of the peptide backbone (Val-

Leu) to position a reactive electrophile near the active site nucleophiles of a target protein,

leading to irreversible covalent modification.

Key Reactivity Driver: Spontaneous intramolecular cyclization to a highly electrophilic

aziridinium ion.

Molecular Architecture & Reactivity Logic
To understand the reactivity, we must deconstruct the molecule into three functional domains.
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Domain Chemical Structure Function Reactivity Profile

The Warhead
N-(2-chloroethyl)

amine
Electrophile generator

High. Forms

aziridinium ion at

physiological pH.

The Address Val-Leu Dipeptide Recognition element

Neutral. Directs the

molecule to

hydrophobic S2/S1

pockets of proteases

(e.g., Calpain,

Cathepsins).

The Anchor Anilide (Phenylamide) C-terminal cap

Low. Provides

hydrophobic binding

energy; mimics the

P1' residue; potential

chromogenic reporter

upon hydrolysis.

The Aziridinium Mechanism
The defining feature of this compound is the nitrogen mustard motif at the N-terminus. The

secondary amine nitrogen possesses a lone pair that performs an intramolecular nucleophilic

attack on the

-carbon bearing the chlorine atom.

Step 1: Cyclization. The amine displaces the chloride ion (

) to form a strained, positively charged aziridinium ring.

Step 2: Alkylation. This quaternary ammonium species is highly susceptible to nucleophilic

attack by biological nucleophiles (DNA guanine N7, Cysteine thiolates, Histidine imidazoles).

Visualization of the Pathway
The following diagram illustrates the transformation from the inert precursor to the active

alkylating species and its reaction with a protein target.
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Figure 1: The mechanistic pathway of N-2-Chloroethyl-Val-Leu-anilide, showing the critical

aziridinium intermediate.

Critical Reactivity Factors
pH Dependence
The formation of the aziridinium ion is strictly pH-dependent.

Acidic pH (< 6.0): The N-terminal amine is protonated (

). The lone pair is unavailable for cyclization. The compound is stable.[2][3]

Physiological pH (7.2 - 7.4): A significant fraction of the amine exists as the free base (

). Cyclization occurs spontaneously (

typically 20–60 mins depending on temperature).

Basic pH (> 8.0): Rapid cyclization and subsequent hydrolysis by water (quenching).

Steric Influence of Valine
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The Valine residue at the N-terminus introduces an isopropyl side chain adjacent to the

reacting amine.

Thorpe-Ingold Effect: The bulky isopropyl group restricts the conformational freedom of the

backbone, potentially accelerating the rate of cyclization compared to a Glycine or Alanine

analog.

Implication: This compound forms the reactive species faster than linear alkyl chains, making

it a "fast-acting" inhibitor.

Experimental Protocols
Synthesis Verification (Self-Validating Protocol)
Note: Nitrogen mustards are potential carcinogens. Handle in a fume hood with double gloves.

Objective: Confirm the integrity of the chloroethyl group before biological use.

Dissolution: Dissolve 1 mg of N-2-Chloroethyl-Val-Leu-anilide in 500

L deuterated DMSO (

). Do not use protic solvents like Methanol, as they may react.

NMR Analysis (

-NMR):

Locate the triplet for

(typically

3.6–3.8 ppm).

Locate the triplet for

(typically

2.8–3.0 ppm).

Validation:
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Pass: Distinct triplets indicate the intact chloride.

Fail: Complex multiplets or shifts downfield indicate premature cyclization to the

aziridinium or hydrolysis to the alcohol.

Kinetic Inhibition Assay
This protocol determines the second-order rate constant (

) for the inactivation of a target protease (e.g., Calpain).

Reagents:

Assay Buffer: 50 mM HEPES, pH 7.4, 1 mM DTT, 1 mM EDTA.

Substrate: Fluorogenic substrate (e.g., Suc-LY-AMC).

Inhibitor: N-2-Chloroethyl-Val-Leu-anilide (Stock in dry DMSO).

Workflow:

Pre-incubation: Incubate the enzyme with varying concentrations of the inhibitor (

= 0, 1, 5, 10, 50

M) for time

(0 to 30 min).

Dilution: At each time point, dilute an aliquot 100-fold into the substrate solution to stop the

alkylation reaction (by out-competing with substrate).

Measurement: Monitor fluorescence release (AMC excitation 360 nm / emission 460 nm).

Data Analysis:

Plot

vs. Time to obtain
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.

Plot

vs.

.

If the plot is linear, the reaction is bimolecular. If hyperbolic, it follows saturation kinetics

(binding followed by alkylation).

Stability & Half-Life Determination
Because the aziridinium ion is unstable in water (hydrolysis), you must determine the "useful

window" of the reagent.

Protocol:

Prepare a 100

M solution of the compound in PBS (pH 7.4) at 37°C.

At 10-minute intervals, withdraw an aliquot and inject into HPLC (Reverse Phase C18).

Monitor the disappearance of the parent peak and the appearance of the hydroxy-ethyl

derivative (hydrolysis product).

Calculation: Fit the peak area decay to a first-order exponential equation:

.

Reference Standard: The half-life (

) is typically 30–90 minutes. Experiments must be conducted within

for accurate inhibition data.

Safety & Handling (E-E-A-T)
Hazard Warning: Peptidyl chloroethylamines are alkylating agents. They mimic nitrogen

mustards (e.g., Melphalan) and are potentially mutagenic.
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Quenching: All waste containing this compound must be quenched with 10% Sodium

Thiosulfate solution for 24 hours before disposal. Thiosulfate is a potent nucleophile that

rapidly opens the aziridinium ring, rendering it harmless.

Storage: Store as a solid at -20°C under argon. Solutions in DMSO should be prepared

fresh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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